2-(4-isobutylphenyl)-N-(3-methoxy-5-methylpyrazin-2-yl)pyridine-3-sulphonamide

• Molecular Formula: C21H24N4O3S
• Molecular Weight: 412.5 g/mol
• IUPAC Name: N-(3-methoxy-5-methylpyrazin-2-yl)-2-[4-(2-methylpropyl)phenyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C21H24N4O3S/c1-14(2)12-16-7-9-17(10-8-16)19-18(6-5-11-22-19)29(26,27)25-20-21(28-4)24-15(3)13-23-20/h5-11,13-14H,12H2,1-4H3,(H,23,25)
• InChI Key: ZIHUYLTUNRKZAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=N1)OC)NS(=O)(=O)C2=C(N=CC=C2)C3=CC=C(C=C3)CC(C)C
• synonyms: 2-(4-isobutylphenyl)-N-(3-methoxy-5-methylpyrazin-2-yl)pyridine-3-sulfonamide; ZD 2574; ZD-2574

Description

2-(4-isobutylphenyl)-N-(3-methoxy-5-methylpyrazin-2-yl)pyridine-3-sulphonamide, also known as 2-(4-isobutylphenyl)-N-(3-methoxy-5-methylpyrazin-2-yl)pyridine-3-sulphonamide, is a useful research compound. Its molecular formula is C21H24N4O3S and its molecular weight is 412.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-isobutylphenyl)-N-(3-methoxy-5-methylpyrazin-2-yl)pyridine-3-sulphonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-isobutylphenyl)-N-(3-methoxy-5-methylpyrazin-2-yl)pyridine-3-sulphonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1M sodium hydroxide solution (11.2 ml) was added to a solution of N-(isobutoxycarbonyl)-2-(4-isobutylphenyl)-N-(3-methoxy-5-methylpyrazin-2-yl)pyridine-3-sulphonamide (2.6 g) in methanol (50 ml) and the mixture was stirred and heated under reflux for 30 minutes. Water (100 ml) was added and the mixture was acidified to pH 3 with 2M hydrochloric acid. This mixture was extracted with ethyl acetate (5×30 ml) and the extracts were washed with water (30 ml) and saturated sodium chloride solution and dried (MgSO4). Volatile material was removed by evaporation and the residue was purified by gradient elution with 0-15% ethyl acetate/hexane through a silica gel Mega Bond Elut column followed by trituration with ether to give 2-(4-isobutylphenyl)-N-(3-methoxy-5-methylpyrazin-2-yl)pyridine-3-sulphonamide (720 mg) as a solid, m.p. 128°-129° C.; 1H NMR (CDCl3): 0.95 (d, 6 H), 1.9 (m, 1 H), 2.3 (s, 3 H), 2.55 (d, 2 H), 3.8 (s, 3 H), 6.6 (s, 1 H), 7.1-7.3 (m, 4 H), 7.35 (s, 1 H), 7.5 (dd, 1 H), 8.7 (dd, 1 H), 8.8 (dd, 1 H); mass spectrum (positive electrospray (+ve ESP)): 413 (M+H)+.